Cas no 51816-27-4 (Oxazole,2-(2-bromophenyl)-4,5-dihydro-)
51816-27-4 structure
Product Name:Oxazole,2-(2-bromophenyl)-4,5-dihydro-
CAS No:51816-27-4
MF:C9H8BrNO
MW:226.06992149353
CID:365847
PubChem ID:12793313
Update Time:2025-04-19
Oxazole,2-(2-bromophenyl)-4,5-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole,2-(2-bromophenyl)-4,5-dihydro-
- 2-(2-Bromophenyl)-4,5-dihydrooxazole
- InChI=1/C9H8BrNO/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-4H,5-6H
- 2-(2-bromophenyl)-4,5-dihydro-1,3-oxazole
- 2-(2-bromophenyl)-2-oxazoline
- 51816-27-4
- SCHEMBL3608485
- FT-0766330
-
- Inchi: 1S/C9H8BrNO/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-4H,5-6H2
- InChI Key: CDUVPZJMUCMPDM-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1=NCCO1
Computed Properties
- Exact Mass: 224.97894
- Monoisotopic Mass: 224.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- PSA: 21.59
Oxazole,2-(2-bromophenyl)-4,5-dihydro- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
51816-27-4 (Oxazole,2-(2-bromophenyl)-4,5-dihydro-) Related Products
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- 103562-39-6(Oxazole,2-[1-(3,5-dimethylphenyl)-2-naphthalenyl]-4,5-dihydro-4,4-dimethyl-)
- 81477-91-0(Diphenylmethylene-glycine benzyl ester)
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- 57598-33-1(2-(2-Methoxyphenyl)-4,4-dimethyl-4,5-dihydrooxazole)
- 183559-31-1(5(4H)-Oxazolone,4-methyl-2-(4-methylphenyl)-)
- 180303-26-8(Oxazole,2-(4-ethoxyphenyl)-4,5-dihydro-4,4-dimethyl-)
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